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Compound of Interest

Compound Name: 2-Chlorophenothiazine

Cat. No.: B030676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenothiazine (CAS No.
92-39-7), a critical chemical intermediate and metabolite in the field of pharmaceutical
sciences. The document details its physicochemical properties, synthesis methodologies,
pharmacological significance, and analytical procedures, presenting quantitative data in
structured tables and illustrating key processes with diagrams as required.

Core Properties of 2-Chlorophenothiazine

2-Chlorophenothiazine is a heterocyclic compound foundational to the synthesis of many
phenothiazine-class antipsychotic drugs.[1][2] It is also recognized as a metabolite of the
widely used medication, Chlorpromazine.[3][4][5] Its chemical structure and properties are
pivotal for its role in organic synthesis and medicinal chemistry.

Physicochemical Data

The physical and chemical properties of 2-Chlorophenothiazine are summarized below,
providing essential data for laboratory and industrial applications.
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Property Value References

Molecular Formula C12HsCINS [3114]

Molecular Weight 233.72 g/mol [3][4]
Greyish to slightly green or

Appearance Y ) gy e [3161[7]
brownish powder/crystals

Melting Point 195 - 203 °C [3161[7]

Boiling Point 395.7 °C at 760 mmHg [3][8]

Flash Point 193.1°C [3]
Slightly soluble in DMSO and

N Methanol (sonication may be

Solubility ) ] [31[7]
required). Soluble in Ether,
Benzene, Acetone, Ethanol.

Density ~1.235 g/cm? (estimate) [3][8]

Vapor Pressure

1.81E-06 mmHg at 25°C

[3]

pKa

-2.28 £ 0.20 (Predicted)

[3]

LogP (XLogP3)

4.8

[9]

Storage Temperature

2-8°C, Refrigerator

[3]05]

Identifiers and Registry Numbers

For unambiguous identification, the following registry numbers and identifiers are associated

with 2-Chlorophenothiazine.
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Identifier Value References

CAS Number 92-39-7 [3][4]

EC Number 202-152-5 [3]

PubChem CID 7088 [9]

Beilstein/REAXYS 176587 [3]

RTECS Number SN7580000 [n/a]
2-Chloro-10H-phenothiazine,

Synonyms 2-Chlorothiodiphenylamine, GBIEI0]

Prochlorperazine EP Impurity
D

Safety and Hazard Information

2-Chlorophenothiazine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2 o
irritation
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
Specific target organ toxicity 3 H335: May cause respiratory

(single exposure)

irritation

References for all hazard data:[6][7]

Synthesis and Manufacturing

The synthesis of the 2-Chlorophenothiazine scaffold can be achieved through several routes,

including catalyzed cyclization and cross-coupling reactions.[1] An efficient and prominent
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industrial method involves a two-step process starting from 2-(3-chlorophenyl)aminobenzoic
acid.[1][2]
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Step 1: Deacidification

2-(3-chlorophenyl)aminobenzoic acid Catalytic Iron (Fe)

Heat (160-180°C)

Step 2: Cyclization

m-Chloro diphenylamine + CO2 @
\termediate

Heat (110-150°C)

\

2-Chlorophenothiazine + H2S

Catalytic lodine (12)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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